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Compound of Interest

Compound Name: Aminoethoxyethanol

Cat. No.: B8391809

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical waste is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, step-by-step procedures for the safe disposal of
aminoethoxyethanol, ensuring compliance and minimizing risk.

1. Immediate Safety Precautions & Personal Protective Equipment (PPE)

Before handling aminoethoxyethanol for disposal, it is imperative to wear appropriate
Personal Protective Equipment (PPE) to prevent exposure. Aminoethoxyethanol is corrosive
and can cause severe skin burns and eye damage.[1][2][3]

o Eye and Face Protection: Wear safety glasses with side shields or chemical safety goggles.
[4] A face shield may be necessary for larger quantities.

o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat or other protective
clothing to prevent skin contact.[4][5]

o Respiratory Protection: If there is a risk of inhalation, especially in poorly ventilated areas,
use a NIOSH/MSHA-approved respirator.[1][4]

2. Spill Management

In the event of a spill, immediate action is required to contain and clean up the material safely.
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o Evacuate and Ventilate: Evacuate non-essential personnel from the spill area and ensure
adequate ventilation.[1][5]

o Containment: For small spills, absorb the liquid with an inert material such as vermiculite, dry
sand, or earth.[1][6] Do not use combustible materials like sawdust. For larger spills, dike the
area to prevent spreading.[6]

o Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a designated, labeled, and sealed container for disposal.[1]

o Decontamination: Clean the spill area thoroughly with water, observing environmental
regulations for the disposal of contaminated water.[7]

o Prohibited Disposal:Do not wash aminoethoxyethanol down the sewer or drain, as it should
not be released into the environment.[1][5][8]

3. Waste Characterization and Segregation

Properly characterizing and segregating chemical waste is the first step in the disposal
process.

e Hazardous Waste Determination: Aminoethoxyethanol is considered a hazardous
substance.[4] Chemical waste generators must determine if the discarded chemical is
classified as hazardous waste according to local, regional, and national regulations.[5]

o Waste Segregation: Keep aminoethoxyethanol waste separate from other chemical waste
streams to avoid incompatible reactions. It is incompatible with strong oxidizing agents and
strong acids.[5]

4. Step-by-Step Disposal Procedure
o Containerization:

o Use a dedicated, leak-proof, and clearly labeled container for collecting
aminoethoxyethanol waste.
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o The label should include the chemical name "2-(2-Aminoethoxy)ethanol,” the associated
hazards (e.g., "Corrosive"), and the accumulation start date.

o Storage:

o Store the waste container in a designated, well-ventilated, and secure area, away from
incompatible materials.[5]

o Ensure the container is kept tightly closed.[5]
e Engage a Licensed Waste Disposal Service:

o Disposal of aminoethoxyethanol must be handled by a licensed and approved
hazardous waste disposal company.[2][6]

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for
pickup and disposal.

e Documentation:

o Maintain accurate records of the amount of waste generated and its disposal date. This is
often a legal requirement.

o Empty Containers:

o Empty containers that held aminoethoxyethanol may retain product residue and should
be treated as hazardous waste.[6] They should be disposed of in the same manner as the
chemical itself.[6]

Quantitative Data Summary

While specific concentration thresholds for disposal methods are not readily available in the
provided search results, the following table summarizes key quantitative data related to the
physical and toxicological properties of aminoethoxyethanol.
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Property Value Reference
CAS Number 929-06-6 [5]

UN Number UN3055 [5][6]
Hazard Class 8 (Corrosive) [1]

Boiling Point 218 -224°C [ 424.4 - 435.2°F  [5]

Flash Point 127 °C/ 260.6 °F [5]

460 mg/l - Leuciscus idus

Aquatic Toxicity (LC50)
(Golden orfe) - 96 h

[2]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

aminoethoxyethanol waste in a laboratory setting.
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Caption: Workflow for the proper disposal of aminoethoxyethanol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safe Disposal of Aminoethoxyethanol: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8391809#aminoethoxyethanol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b8391809?utm_src=pdf-custom-synthesis
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0073.pdf
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/a54059
https://www1.mscdirect.com/MSDS/MSDS00089/31315856-20210207.PDF
https://datasheets.scbt.com/sds/aghs/en/sc-254032.pdf
https://www.fishersci.com/store/msds?partNumber=AC103630010&countryCode=US&language=en
http://cdn.chemservice.com/product/msdsnew/External/English/N-14853%20English%20SDS%20US.pdf
https://download.basf.com/p1/000000000030636546_SDS_CPA_00/en_UN/Atectra_BV_30636546_SDS_CPA_00_en_3-0.pdf
https://static.cymitquimica.com/products/04/pdf/sds-C10202340.pdf
https://www.benchchem.com/product/b8391809#aminoethoxyethanol-proper-disposal-procedures
https://www.benchchem.com/product/b8391809#aminoethoxyethanol-proper-disposal-procedures
https://www.benchchem.com/product/b8391809#aminoethoxyethanol-proper-disposal-procedures
https://www.benchchem.com/product/b8391809#aminoethoxyethanol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8391809?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8391809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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